Tetrahydro-2-(4-methoxyphenyl)-4H-1,3-thiazin-4-one

• CAS RN: 82697-79-8
• Molecular Formula: C11H13NO2S
• Molecular Weight: 223.29 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-1,3-thiazinan-4-one
• InChI: InChI=1S/C11H13NO2S/c1-14-9-4-2-8(3-5-9)11-12-10(13)6-7-15-11/h2-5,11H,6-7H2,1H3,(H,12,13)
• InChI Key: UFWDSXPIWNBPAI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2NC(=O)CCS2

Description

Tetrahydro-2-(4-methoxyphenyl)-4H-1,3-thiazin-4-one is a useful research compound. Its molecular formula is C11H13NO2S and its molecular weight is 223.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 13.6 g of p-anisaldehyde and 10.5 g of 3-mercaptopropionic acid amide in 150 ml of benzene was heated at 80° C. for 2 hours. The crystals which separated out after leaving the reaction mixture for a night were collected by filtration and recrystallized from hot benzene to obtain colourless minute aciculates melting at 185.5° to 186.5° C. in an amount of 21 g corresponding to a yield of 94%.